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Compound of Interest

Compound Name: N-(3,4-Dimethylphenyl)acetamide

Cat. No.: B181777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of N-(3,4-
Dimethylphenyl)acetamide, a compound of interest in various research and development

sectors. This document outlines the fundamental principles, computational methodology, and

presents the data in a clear, structured format for ease of reference and comparison.

Introduction
N-(3,4-Dimethylphenyl)acetamide, also known as 3',4'-dimethylacetanilide, is an organic

compound with significant applications in chemical synthesis and pharmaceutical research. An

accurate determination of its molecular weight is fundamental for stoichiometric calculations,

analytical characterization, and pharmacokinetic modeling. This guide details the derivation of

this crucial parameter.

Molecular Formula and Structure
The chemical structure of N-(3,4-Dimethylphenyl)acetamide is characterized by a

dimethylphenyl group attached to the nitrogen atom of an acetamide moiety. Its molecular

formula has been determined to be C₁₀H₁₃NO.[1][2][3][4][5]
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for N-(3,4-Dimethylphenyl)acetamide is based on its molecular formula and

the standard atomic weights of carbon, hydrogen, nitrogen, and oxygen.

Atomic Composition and Weights
The atomic weights of the constituent elements are summarized in the table below. These

values are based on the isotopic abundances of the elements on Earth.

Element Symbol Count
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 10 12.011 120.11

Hydrogen H 13 1.008 13.104

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 163.22

Note: Standard atomic weights are sourced from the International Union of Pure and Applied

Chemistry (IUPAC). Slight variations may exist depending on the specific isotopic composition.

[6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21]

Final Molecular Weight
Based on the summation of the atomic weights of its constituent atoms, the molecular weight of

N-(3,4-Dimethylphenyl)acetamide is 163.22 g/mol .[1][2][3]

Experimental Verification
The calculated molecular weight can be experimentally verified using techniques such as mass

spectrometry. In a typical mass spectrum for N-(3,4-Dimethylphenyl)acetamide, the molecular

ion peak (M+) would be observed at an m/z (mass-to-charge ratio) value corresponding to its

molecular weight.
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Logical Representation of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of N-
(3,4-Dimethylphenyl)acetamide.

Workflow for Molecular Weight Calculation

Identify Molecular Formula
C₁₀H₁₃NO

Determine Atomic Composition
C: 10, H: 13, N: 1, O: 1

Calculate Total Atomic Weight for Each Element

Obtain Standard Atomic Weights
C: 12.011, H: 1.008, N: 14.007, O: 15.999

Sum Total Atomic Weights

Result: Molecular Weight
163.22 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight.

Molecular Structure Diagram
The following diagram illustrates the chemical structure of N-(3,4-Dimethylphenyl)acetamide,

highlighting the arrangement of its constituent atoms.

Caption: Chemical structure of N-(3,4-Dimethylphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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